Cas no 109664-01-9 (Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4-(hydroxymethyl)-4,8-dimethyl- (9CI))

• Product Name: Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4-(hydroxymethyl)-4,8-dimethyl- (9CI)
• CAS No: 109664-01-9
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 225901
• PubChem ID: 184102
• Update Time: 2025-04-19

Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4-(hydroxymethyl)-4,8-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4-tetrahydro-4-(hydroxymethyl)-4,8-dimethyl- (9CI)
• 4-(hydroxymethyl)-4,8-dimethyl-2,3-dihydro-1H-naphtho[2,1-f][1]benzofuran-7,11-dione
• 4-(hydroxymethyl)-4,8-dimethyl-1,2,3,4-tetrahydrophenanthro[3,2-b]furan-7,11-dione
• Isotanshinone IIB
• DTXSID00911283
• CHEBI:66098
• CHEMBL509426
• 109664-01-9
• Q27134613

• Inchi： 1S/C19H18O4/c1-10-8-23-18-14(10)16(21)12-5-6-13-11(15(12)17(18)22)4-3-7-19(13,2)9-20/h5-6,8,20H,3-4,7,9H2,1-2H3
• InChI Key： VIDDDTBBUDIKKK-UHFFFAOYSA-N
• SMILES： OCC1(C)C2C=CC3C(C4C(C)=COC=4C(C=3C=2CCC1)=O)=O

Computed Properties

• Exact Mass: 310.12054
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives